Cas no 6488-88-6 (1H-Benzimidazole,2-(1H-pyrazol-1-yl)-)

1H-Benzimidazole,2-(1H-pyrazol-1-yl)- Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-
• 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-(9CI)
• 2-(1H-PYRAZOL-1-YL)-1H-1,3-BENZODIAZOLE
• 2-(1H-pyrazol-1-yl)-1H-benzimidazole
• 2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
• 2-(pyrazol-1-yl)-1H-benzimidazole
• 2-< Pyrazolyl-(1)> -benzimidazol
• 2-< Pyrazolyl-(1')> -benzimidazol
• 2-pyrazol-1-yl-1H-benzoimidazole
• AC1LCYGB
• pyrazolylbenzodiazole
• QC-3798
• SureCN546101
• 6488-88-6
• DTXSID30348644
• MFCD18807525
• MF-0735
• CS-0454528
• FT-0660842
• InChI=1/C10H8N4/c1-2-5-9-8(4-1)12-10(13-9)14-7-3-6-11-14/h1-7H,(H,12,13
• SCHEMBL546101
• 1H-benzimidazole, 2-(1H-pyrazol-1-yl)-
• AKOS013649577
• 2-pyrazol-1-yl-1H-benzimidazole
• J-505358
• 2-(pyrazol-1-yl)benzimidazole
• +Expand

• MDL： MFCD18807525
• InChIKey： QMKRHMVAGXMKAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N4/c1-2-5-9-8(4-1)12-10(13-9)14-7-3-6-11-14/h1-7H,(H,12,13)
• SMILES： C1=CC=C2C(=C1)NC(=N2)N3C=CC=N3

Computed Properties

• Exact Mass: 184.07504
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.074896272g/mol
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5